1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one

• IUPAC Name: (Z)-1-(1,3-benzodioxol-5-yl)-3-(3-nitroanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H12N2O5/c19-14(11-4-5-15-16(8-11)23-10-22-15)6-7-17-12-2-1-3-13(9-12)18(20)21/h1-9,17H,10H2/b7-6-
• InChI Key: IPFFMHGEFIYPQU-SREVYHEPSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=CNC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)/C=C\NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N2O5
• Molecular Weight: 312.28 g/mol

Description

1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one, also known as NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its psychoactive effects.

Mechanism of Action

1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one acts as a partial agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. It also has affinity for other serotonin receptors, such as 5-HT2B and 5-HT2C, as well as dopamine receptors. The exact mechanism of action of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one is still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one include altered perception, mood, and thought processes. It can also cause hallucinations, synesthesia, and ego dissolution. 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one has been reported to cause vasoconstriction, hypertension, and tachycardia, which can lead to cardiovascular complications.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one has several advantages for lab experiments, including its potent and selective effects on the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in the brain. However, the use of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one in lab experiments is limited by its potential toxicity and the lack of understanding of its long-term effects.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one, including the development of more selective and potent compounds that can be used as therapeutic agents for mental disorders. Additionally, further studies are needed to investigate the long-term effects of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one on the brain and body, as well as its potential for abuse and addiction.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one is a synthetic compound that has gained popularity in recent years due to its potent hallucinogenic effects. It has shown promising results in the treatment of mental disorders and has been used in neuroscience research to study the brain mechanisms involved in perception, cognition, and emotion. However, the use of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one is limited by its potential toxicity and the lack of understanding of its long-term effects. Further research is needed to fully understand the potential benefits and risks of 1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one.

Scientific Research Applications

1-(1,3-benzodioxol-5-yl)-3-[(3-nitrophenyl)amino]-2-propen-1-one has been extensively studied for its psychoactive effects and has shown promising results in the treatment of mental disorders such as depression, anxiety, and post-traumatic stress disorder. It has also been used in neuroscience research to study the brain mechanisms involved in perception, cognition, and emotion.